Cas no 321524-50-9 ((2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid)

• Product Name: (2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid
• CAS No: 321524-50-9
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• MDL: MFCD32664108
• CID: 5087999
• Update Time: 2025-05-20

(2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid
• (2R,3R)-2-((tert-Butoxycarbonyl)amino)-3-(4-hydroxyphenyl)butanoic acid

• MDL： MFCD32664108
• Inchi： 1S/C15H21NO5/c1-9(10-5-7-11(17)8-6-10)12(13(18)19)16-14(20)21-15(2,3)4/h5-9,12,17H,1-4H3,(H,16,20)(H,18,19)/t9-,12-/m1/s1
• InChI Key： GXJGIYFYNRRZGU-BXKDBHETSA-N
• SMILES： O(C(N[C@@H](C(=O)O)[C@H](C)C1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9

Additional information on (2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid

(2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric Acid: A Comprehensive Overview

The compound with CAS No 321524-50-9, known as (2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule's structure features a Boc (tert-butoxycarbonyl) protecting group, a 4-hydroxy-phenyl substituent, and a butyric acid backbone with specific stereochemistry at the 2R and 3R positions.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of molecules like (2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid. The specific arrangement of its chiral centers plays a crucial role in its interaction with biological targets, such as enzymes or receptors. This has led researchers to explore its potential as a lead compound in the development of novel therapeutic agents.

The Boc group is commonly used in peptide synthesis to protect amino groups during the assembly of complex molecules. In this compound, the Boc group is strategically positioned at the 2nd carbon, while the 4-hydroxy-phenyl group is attached to the 3rd carbon of the butyric acid backbone. This configuration not only influences the molecule's physical properties but also its reactivity and bioavailability.

One of the most promising areas of research involving (2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid is its potential application in neurodegenerative diseases. Studies have shown that molecules with similar structural motifs can modulate key pathways involved in conditions such as Alzheimer's disease and Parkinson's disease. The presence of the 4-hydroxy-phenyl group suggests that this compound may exhibit antioxidant properties, which are critical in combating oxidative stress associated with these disorders.

In addition to its therapeutic potential, this compound has also been studied for its role in metabolic regulation. Research indicates that (2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid may influence lipid metabolism by interacting with enzymes involved in fatty acid synthesis or degradation. This opens up possibilities for its use in managing metabolic disorders such as obesity and diabetes.

The synthesis of (2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid involves a series of carefully controlled reactions to ensure the correct stereochemistry at both chiral centers. Techniques such as enantioselective catalysis and stereoselective oxidation have been employed to achieve high yields of the desired enantiomer. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical processes.

Another area of interest is the compound's pharmacokinetic profile. Understanding how (2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid is absorbed, distributed, metabolized, and excreted is crucial for its development as a drug candidate. Preclinical studies have shown that the molecule exhibits favorable bioavailability and pharmacokinetics, making it a strong candidate for further investigation.

Furthermore, computational modeling has played a pivotal role in predicting the biological activity of this compound. Advanced molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. These computational approaches have significantly accelerated the drug discovery process by reducing the need for extensive experimental testing.

In conclusion, (2R,3R)-2-Boc-amino-3-(4-hydroxy-phenyl)-butyric acid represents a promising molecule with diverse applications in medicine and pharmacology. Its unique structure, stereochemical properties, and potential therapeutic effects make it a valuable subject for ongoing research. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.